Cas no 444731-52-6 (Pazopanib)

• Product Name: Pazopanib
• CAS No: 444731-52-6
• MF: C₂₁H₂₃N₇O₂S
• MW: 437.518021821976
• MDL: MFCD11616589
• CID: 68126
• PubChem ID: 10113978
• Update Time: 2026-03-25

Pazopanib Chemical and Physical Properties

Names and Identifiers

• Pazopanib
• 5-[[4-[(2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino]pyrimidin-2-yl]amino]-2-methylbenzenesulfonamide
• 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methylBenzenesulfonamide
• Benzenesulfonamide, 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-m...
• Pazopanib (GW-786034, Armala®, Votrient®)
• Pazopanib(GW786034)
• &nbsp
• GW 786034
• GW-786034
• GW786034
• 7RN5DR86CK
• GW 78603
• DSSTox_RID_82929
• DSSTox_CID_28659
• DSSTox_GSID_48733
• 5-[[4-[(2,3-dimethylindazol-6-yl)-methyl-amino]pyrimidin-2-yl]amino]-2-methyl-benzenesulfonamide
• 5-((4-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-2-yl)amino)-2-methylbenzenesulfonamide
• 5-(4-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-2-ylamino)-2-methylbenzenesul
• EX-A1241
• 5-[[4-[(2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino]-pyrimidin-2-yl]amino]-2-methyl-benzenesulfonamide
• PAZOPANIB [VANDF]
• 5-(3-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)phenylamino)-2-methylbenzenesulfonamide
• HY-10208
• 5-({4-[(2,3-dimethyl-2H-indazol-6-yl)(methyl)amino]-2-pyrimidinyl}amino)-2-methylbenzenesulfonamide
• GW7 86034
• HMS3244C22
• Pazopanib [INN]
• Z1541638525
• Q-101400
• GW 786034B
• PAZOPANIB [EMA EPAR]
• NSC800839
• 5-({4-[(2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino]pyrimidin-2-yl}amino)-2-methylbenzenesulfonamide
• AB01273967-02
• AM20090659
• MFCD11616589
• CS-0269
• DTXSID8048733
• SW218082-3
• BCPP000129
• DTXCID1028659
• indazolylpyrimidine 13
• s3012
• UNII-7RN5DR86CK
• Pazopanib [INN:BAN]
• AS-11066
• PAZOPANIB [MI]
• Benzenesulfonamide, 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-
• BCP01839
• 790713-33-6
• Kinome_3790
• GW780604
• BCP9001053
• SCHEMBL588608
• JMC514632 Compound 13
• CAS-444731-52-6
• HSDB 8210
• HMS3745G05
• PAZOPANIB [WHO-DD]
• 444731-52-6
• 5-(4-((2,3-dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-2-ylamino)-2-methylbenzenesulfonamide
• Tox21_113174
• AB01273967_05
• 5-[[4-[(2,3-dimethylindazol-6-yl)-methylamino]pyrimidin-2-yl]amino]-2-methylbenzenesulfonamide
• GW-780604
• 5-[[4-[(2,3-dimethyl-2h-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-benzenesulfonamide
• CUIHSIWYWATEQL-UHFFFAOYSA-N
• NSC-800839
• BD164238
• NCGC00188865-02
• BDBM26474
• FT-0684794
• A19406
• AKOS005145819
• cid_10113978
• GTPL5698
• Q7157043
• AB01273967_06
• DB06589
• NCGC00188865-01
• FT-0659928
• P-6706
• NSC752782
• NSC-752782
• NCGC00188865-10
• BRD-K74514084-003-02-7
• CHEBI:71219
• NSC 752782
• NCGC00188865-03
• Pazopanib- Bio-X
• HMS3244C21
• CCG-265010
• 5-({4-[(2,3-dimethyl-2H-indazol-6-yl)(methyl)amino]pyrimidin-2-yl}amino)-2-methylbenzene-1-sulfonamide
• Tox21_113174_1
• Benzenesulfonamide, 5-((4-((2,3-dimethyl-2H-indazol-6-yl)methylamino)-2-pyrimidinyl)amino)-2-methyl-
• AC-8522
• HMS3244D21
• 5-[4-[(2,3-Dimethyl-2H-indazol-6-yl)-methyl-amino]-pyrimidin-2-ylamino]-2-methyl-benzenesulfonamide
• pazopanibum
• Pazopanib (free base)
• AB01273967-01
• 5-[[4-[(2,3-dimethyl-6-indazolyl)-methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide
• HMS3656L14
• NS00070516
• A839572
• AR-270/43507999
• CHEMBL477772
• EN300-57325
• SB17290
• BRD-K74514084-001-03-9
• Benzenesulfonamide, 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-; 5-[[4-[(2,3-Dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide; 5-[[4-[(2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino]pyrimidin-2-yl]amino]-2-methylbenzenesulfonamide; GW 786034; Pazopanib; Votrient
• SDCCGSBI-0647656.P002
• Pazopanib?
• SBI-0647656.0001
• BRD-K74514084-003-09-2

• MDL： MFCD11616589
• Inchi： 1S/C21H23N7O2S/c1-13-5-6-15(11-19(13)31(22,29)30)24-21-23-10-9-20(25-21)27(3)16-7-8-17-14(2)28(4)26-18(17)12-16/h5-12H,1-4H3,(H2,22,29,30)(H,23,24,25)
• InChI Key： CUIHSIWYWATEQL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)NC1=NC=CC(=N1)N(C)C1C=CC2=C(C)N(C)N=C2C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 437.16300
• Monoisotopic Mass: 437.16339418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: Powder
• Density: 1.40
• Melting Point: 281-291°C
• Boiling Point: 728.8±70.0°C at 760 mmHg
• Flash Point: 359℃
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 43 mg/mL(98.28 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 127.41000
• LogP: 4.99310

Pazopanib Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 43-62/63
• Safety Instruction： 36/37/39-28B
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Pazopanib

Introduction to Pazopanib (CAS No. 444731-52-6) in Modern Oncology

Pazopanib, a tyrosine kinase inhibitor, is a significant compound in the field of oncology, with its chemical structure and mechanism of action tailored to address complex biological pathways involved in cancer progression. The CAS number 444731-52-6 uniquely identifies this molecule, distinguishing it within the vast repository of chemical compounds. This introduction delves into the pharmacological profile, clinical applications, and recent advancements surrounding Pazopanib, emphasizing its role in contemporary cancer therapy.

The molecular framework of Pazopanib is meticulously designed to interact with multiple tyrosine kinases, including vascular endothelial growth factor receptors (VEGFR), platelet-derived growth factor receptors (PDGFR), and fibroblast growth factor receptors (FGFR). These interactions are pivotal in disrupting tumor angiogenesis and inhibiting tumor cell proliferation. The compound's efficacy stems from its ability to modulate key signaling pathways that are frequently dysregulated in malignancies, making it a versatile therapeutic agent.

Recent clinical trials have highlighted Pazopanib's potential in treating a variety of cancers, including renal cell carcinoma (RCC), soft tissue sarcomas, and certain gynecological malignancies. Its approval by regulatory agencies such as the FDA and EMA underscores its therapeutic value. One of the most notable studies demonstrated its efficacy in patients with advanced RCC, where Pazopanib showed superior progression-free survival compared to traditional chemotherapeutic regimens. This has positioned it as a cornerstone in the management of metastatic renal cell carcinoma.

The pharmacokinetic properties of Pazopanib contribute to its clinical utility. With a bioavailability of approximately 50%, it can be administered orally, offering patients greater convenience compared to intravenous therapies. However, its metabolism by the cytochrome P450 system necessitates careful dosing adjustments in patients with impaired liver function. Ongoing research is exploring ways to optimize Pazopanib's pharmacokinetic profile to enhance its therapeutic window and reduce adverse effects.

Advances in molecular biology have further illuminated the mechanisms through which Pazopanib exerts its anti-cancer effects. Studies indicate that Pazopanib not only inhibits extracellular signaling but also impacts intracellular processes such as DNA repair and apoptosis. This multifaceted action suggests that Pazopanib may be particularly effective in combination therapies, where it can synergize with other agents to achieve a more robust anti-tumor response. For instance, combinations with immunotherapy have shown promising results in preclinical studies, hinting at future treatment paradigms.

The development of pazopanib derivatives is an active area of research aimed at improving upon its existing properties. By modifying its chemical structure, scientists hope to enhance its selectivity for cancer cells while minimizing off-target effects. Such efforts are crucial in addressing drug resistance, a common challenge in long-term cancer treatment. Preliminary data from early-phase trials suggest that certain analogs exhibit improved efficacy without compromising safety profiles.

In conclusion, Pazopanib (CAS No. 444731-52-6) represents a significant advancement in oncology therapy. Its ability to target multiple kinases makes it a valuable tool in the fight against various cancers. As research continues to uncover new insights into its mechanisms of action and potential applications, Pazopanib is poised to remain at the forefront of cancer treatment strategies for years to come.